3-(4-methylphenyl)-2-[(2-oxo-2-phenylethyl)thio]-4(3H)-quinazolinone

• IUPAC Name: 3-(4-methylphenyl)-2-phenacylsulfanylquinazolin-4-one
• InChI: InChI=1S/C23H18N2O2S/c1-16-11-13-18(14-12-16)25-22(27)19-9-5-6-10-20(19)24-23(25)28-15-21(26)17-7-3-2-4-8-17/h2-14H,15H2,1H3
• InChI Key: ZPHAJYLLFDERIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3N=C2SCC(=O)C4=CC=CC=C4
• Molecular Formula: C23H18N2O2S
• Molecular Weight: 386.5 g/mol

Description

3-(4-methylphenyl)-2-[(2-oxo-2-phenylethyl)thio]-4(3H)-quinazolinone is a chemical compound that has gained significant attention in the field of medicinal chemistry. It is a quinazolinone derivative that has shown promising results in various scientific research applications.

Mechanism of Action

The mechanism of action of 3-(4-methylphenyl)-2-[(2-oxo-2-phenylethyl)thio]-4(3H)-quinazolinone is not fully understood. However, it has been suggested that it works by inhibiting certain enzymes and signaling pathways that are involved in the growth and survival of cancer cells. It has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
Studies have shown that 3-(4-methylphenyl)-2-[(2-oxo-2-phenylethyl)thio]-4(3H)-quinazolinone has various biochemical and physiological effects. It has been shown to induce apoptosis (cell death) in cancer cells, inhibit cell proliferation, and suppress tumor growth. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(4-methylphenyl)-2-[(2-oxo-2-phenylethyl)thio]-4(3H)-quinazolinone in lab experiments is its potential therapeutic applications. It has shown promising results in treating various types of cancer and neurodegenerative disorders. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on 3-(4-methylphenyl)-2-[(2-oxo-2-phenylethyl)thio]-4(3H)-quinazolinone. One direction is to further elucidate its mechanism of action and optimize its therapeutic potential. Another direction is to study its potential use in combination with other drugs or therapies for enhanced efficacy. Additionally, further studies are needed to determine its safety and toxicity profiles.

Scientific Research Applications

3-(4-methylphenyl)-2-[(2-oxo-2-phenylethyl)thio]-4(3H)-quinazolinone has been extensively studied for its potential therapeutic applications. It has shown promising results in treating various types of cancer, including breast cancer, lung cancer, and colon cancer. It has also been studied for its potential use in treating Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.